Cas no 1492609-22-9 (3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid)
3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylic acid, 3,3-dimethyl-1-[(2-methylpropyl)thio]-
- 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid
-
- Inchi: 1S/C11H20O2S/c1-8(2)5-14-11(9(12)13)6-10(3,4)7-11/h8H,5-7H2,1-4H3,(H,12,13)
- InChI Key: OMIMWQZSOBPKHT-UHFFFAOYSA-N
- SMILES: C1(SCC(C)C)(C(O)=O)CC(C)(C)C1
3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359096-50mg |
1-(Isobutylthio)-3,3-dimethylcyclobutane-1-carboxylic acid |
1492609-22-9 | 98% | 50mg |
¥24710 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359096-100mg |
1-(Isobutylthio)-3,3-dimethylcyclobutane-1-carboxylic acid |
1492609-22-9 | 98% | 100mg |
¥23889 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359096-250mg |
1-(Isobutylthio)-3,3-dimethylcyclobutane-1-carboxylic acid |
1492609-22-9 | 98% | 250mg |
¥31212 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359096-500mg |
1-(Isobutylthio)-3,3-dimethylcyclobutane-1-carboxylic acid |
1492609-22-9 | 98% | 500mg |
¥28238 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359096-1g |
1-(Isobutylthio)-3,3-dimethylcyclobutane-1-carboxylic acid |
1492609-22-9 | 98% | 1g |
¥31651 | 2023-04-15 | |
| Enamine | EN300-1122447-0.05g |
3,3-dimethyl-1-[(2-methylpropyl)sulfanyl]cyclobutane-1-carboxylic acid |
1492609-22-9 | 95% | 0.05g |
$827.0 | 2023-10-26 | |
| Enamine | EN300-1122447-0.1g |
3,3-dimethyl-1-[(2-methylpropyl)sulfanyl]cyclobutane-1-carboxylic acid |
1492609-22-9 | 95% | 0.1g |
$867.0 | 2023-10-26 | |
| Enamine | EN300-1122447-0.25g |
3,3-dimethyl-1-[(2-methylpropyl)sulfanyl]cyclobutane-1-carboxylic acid |
1492609-22-9 | 95% | 0.25g |
$906.0 | 2023-10-26 | |
| Enamine | EN300-1122447-0.5g |
3,3-dimethyl-1-[(2-methylpropyl)sulfanyl]cyclobutane-1-carboxylic acid |
1492609-22-9 | 95% | 0.5g |
$946.0 | 2023-10-26 | |
| Enamine | EN300-1122447-1.0g |
3,3-dimethyl-1-[(2-methylpropyl)sulfanyl]cyclobutane-1-carboxylic acid |
1492609-22-9 | 1g |
$1256.0 | 2023-05-26 |
3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid
Recent Advances in the Study of 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid (CAS: 1492609-22-9)
In recent years, the compound 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid (CAS: 1492609-22-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and sulfanyl functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.
One of the key areas of research has been the synthesis and optimization of 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid. Recent publications highlight innovative synthetic routes that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that reduces byproduct formation and enhances scalability, which is crucial for industrial applications.
Pharmacological evaluations of this compound have revealed its potential as a modulator of specific biological pathways. Preliminary in vitro and in vivo studies suggest that 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid exhibits activity against certain enzymes involved in inflammatory and metabolic disorders. Researchers are particularly interested in its interaction with the NF-κB pathway, which plays a critical role in inflammation and immune responses. These findings open new avenues for developing anti-inflammatory and immunomodulatory therapies.
Furthermore, the compound's structural features have been explored for their potential in drug design. Its cyclobutane ring and sulfanyl group provide a rigid scaffold that can be modified to enhance binding affinity and selectivity for target proteins. Computational modeling studies, as reported in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, have identified key interactions between the compound and its putative targets, offering insights for future structure-activity relationship (SAR) studies.
Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with a focus on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid (CAS: 1492609-22-9) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable subject of study, with potential applications in treating inflammatory and metabolic diseases. Future research will likely focus on refining its synthesis, elucidating its mechanisms, and exploring its therapeutic potential in preclinical and clinical settings.
1492609-22-9 (3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)